Cas no 2171865-09-9 (1-(2-ethylbutyl)-6-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 1-(2-ethylbutyl)-6-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 2171865-09-9
• MF: C₁₂H₁₉N₅
• MW: 233.312761545181
• CID: 5895702
• PubChem ID: 165587000
• Update Time: 2025-10-28

1-(2-ethylbutyl)-6-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylbutyl)-6-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• EN300-1647876
• 2171865-09-9
• 1-(2-ethylbutyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• Inchi： 1S/C12H19N5/c1-4-9(5-2)7-17-12-10(6-14-17)11(13)15-8(3)16-12/h6,9H,4-5,7H2,1-3H3,(H2,13,15,16)
• InChI Key： NXKZXVDMBRDAAR-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N)N=C(C)N=2)C=N1)CC(CC)CC

Computed Properties

• Exact Mass: 233.16404563g/mol
• Monoisotopic Mass: 233.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(2-ethylbutyl)-6-methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

Introduction to 1-(2-Ethylbutyl)-6-Methyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine (CAS No. 2171865-09-9)

The compound 1-(2-Ethylbutyl)-6-Methyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine, identified by the CAS number 2171865-09-9, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural properties and versatile applications in drug discovery, materials science, and biotechnology. The molecule's structure is characterized by a fused pyrazole and pyrimidine ring system, with substituents at specific positions that contribute to its functional diversity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its exploration in diverse scientific domains. The pyrazolo[3,4-d]pyrimidine core is particularly intriguing due to its ability to act as a scaffold for various bioactive molecules, making it a focal point in medicinal chemistry research.

The substituent at the 4-amino position plays a critical role in modulating the compound's pharmacokinetic properties, such as solubility, permeability, and bioavailability. Researchers have demonstrated that the presence of the 2-Ethylbutyl group enhances the lipophilicity of the molecule, which is advantageous for designing drugs targeting hydrophobic biological sites. Furthermore, the methyl group at position 6 contributes to stabilizing the molecule's conformation, thereby influencing its interaction with biological targets.

In terms of application, this compound has shown promising results in preliminary studies as a potential lead molecule for anti-cancer drug development. Its ability to inhibit key enzymes involved in cell proliferation and apoptosis has been validated through in vitro assays. Additionally, computational studies using molecular docking techniques have revealed favorable binding affinities with several therapeutic targets, further underscoring its potential in drug design.

The synthesis of 1-(2-Ethylbutyl)-6-Methyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine involves a multi-step process that begins with the preparation of intermediate compounds. The first step typically entails the synthesis of a suitable pyrazole derivative, followed by cyclization reactions to form the fused pyrimidine ring system. Subsequent functionalization steps introduce the desired substituents at specific positions to achieve the final product. The entire process requires meticulous control over reaction conditions to ensure high purity and structural integrity.

From an environmental standpoint, this compound exhibits low toxicity profiles under standard testing conditions, making it suitable for use in controlled laboratory settings. However, further studies are required to assess its long-term environmental impact and biodegradability. Regulatory compliance remains a critical consideration when handling such compounds, necessitating adherence to established safety protocols and disposal procedures.

In conclusion, CAS No. 2171865-09-9, or 1-(2-Ethylbutyl)-6-Methyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine, represents a cutting-edge advancement in organic chemistry with vast potential across multiple disciplines. Its unique structural features and promising biological activities position it as a valuable asset in both academic research and industrial applications. As ongoing research continues to unravel its full capabilities, this compound is poised to make significant contributions to the development of novel therapeutic agents and advanced materials.